Cas no 2166173-71-1 (tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate
• CAS No: 2166173-71-1
• MF: C₁₀H₁₇BrFNO₂
• MW: 282.149885892868
• CID: 4770858
• Update Time: 2026-02-26

tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate
• CID 145709353
• tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate

• Inchi： 1S/C10H17BrFNO2/c1-10(2,3)15-9(14)13-6-7(12)4-8(13)5-11/h7-8H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： JYLQTSMQJJFJIY-HTQZYQBOSA-N
• SMILES： BrC[C@H]1C[C@H](CN1C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Additional information on tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate

tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate (CAS No. 2166173-71-1): A Comprehensive Overview

tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate (CAS No. 2166173-71-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a tert-butyl protecting group, a bromomethyl substituent, and a fluorine atom. These structural elements endow the compound with unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl protecting group is widely used in organic synthesis due to its stability under acidic and basic conditions, as well as its ease of removal using mild acid or fluoride sources. This characteristic makes it an ideal choice for protecting the nitrogen atom in the pyrrolidine ring during complex multi-step syntheses. The bromomethyl substituent provides a versatile handle for further functionalization, enabling the introduction of various moieties through substitution reactions. The presence of the fluorine atom introduces additional complexity and potential for modulating the compound's biological activity, as fluorine is known to influence the conformational flexibility and lipophilicity of molecules.

Recent research has highlighted the importance of tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction and gene regulation, and their modulation has emerged as a promising strategy for treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate to synthesize a series of compounds with enhanced selectivity and potency against specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in diseases such as cancer. The ability to selectively target these kinases with high-affinity inhibitors has significant therapeutic implications.

The stereochemistry of tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate is another critical aspect that contributes to its utility in medicinal chemistry. The (2R,4R) configuration ensures that the compound can adopt specific conformations that are essential for binding to biological targets. This stereochemical control is particularly important when designing molecules that interact with protein binding sites or other macromolecular targets.

Beyond its applications in drug discovery, tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate has also been explored for its potential use in chemical biology research. For example, it has been employed as a tool compound to probe the function of specific proteins or pathways in living systems. By selectively modifying or labeling proteins with this compound, researchers can gain insights into their roles in cellular processes and disease mechanisms.

The synthesis of tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the tert-butyl protecting group, bromination at the methyl position, and fluorination at the 4-position. Each step requires careful optimization to ensure high yields and purity. Recent advances in synthetic methodologies have facilitated more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In conclusion, tert-butyl (2R,4R)-2-(bromomethyl)-4-fluoropyrrolidine-1-carboxylate (CAS No. 2166173-71-1) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for synthesizing bioactive molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.